Cas no 232282-44-9 (6-(methoxymethyl)-1,3-benzothiazol-2-amine)

• Product Name: 6-(methoxymethyl)-1,3-benzothiazol-2-amine
• CAS No: 232282-44-9
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 245312
• PubChem ID: 45077113
• Update Time: 2025-04-19

6-(methoxymethyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,6-(methoxymethyl)-
• 2-Benzothiazolamine,6-(methoxymethyl)-(9CI)
• 6-(methoxymethyl)-1,3-benzothiazol-2-amine
• 6-(Methoxymethyl)benzo[d]thiazol-2-amine
• CS-0303427
• 232282-44-9
• EN300-1144076
• 6-(Methoxymethyl)benzo[d]thiazol-2(3h)-imine

• Inchi： 1S/C9H10N2OS/c1-12-5-6-2-3-7-8(4-6)13-9(10)11-7/h2-4H,5H2,1H3,(H2,10,11)
• InChI Key： LZYWPFYQBCYRCZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(COC)=CC1=2

Computed Properties

• Exact Mass: 194.0515
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 48.14